Cas no 7496-38-0 (Acetamide,N-(3,4-dihydro-6-methyl-4-oxopyrimido[5,4-d]pyrimidin-2-yl)-)

• Product Name: Acetamide,N-(3,4-dihydro-6-methyl-4-oxopyrimido[5,4-d]pyrimidin-2-yl)-
• CAS No: 7496-38-0
• MF: C₉H₉N₅O₂
• MW: 219.200060606003
• CID: 580907
• PubChem ID: 135441753
• Update Time: 2025-04-19

Acetamide,N-(3,4-dihydro-6-methyl-4-oxopyrimido[5,4-d]pyrimidin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3,4-dihydro-6-methyl-4-oxopyrimido[5,4-d]pyrimidin-2-yl)-
• N-(6-methyl-4-oxo-1H-pyrimido[5,4-d]pyrimidin-2-yl)acetamide
• NSC-405208
• DTXSID70323930
• 7496-38-0
• NSC405208

• Inchi： 1S/C9H9N5O2/c1-4-10-3-6-7(11-4)8(16)14-9(13-6)12-5(2)15/h3H,1-2H3,(H2,12,13,14,15,16)
• InChI Key： OEJQTHDVUJPMMC-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CN=C(C)N=2)N=C(NC(C)=O)N1

Computed Properties

• Exact Mass: 219.07577
• Monoisotopic Mass: 219.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.6
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.745
• PSA: 96.34